Cas no 170991-34-1 (Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-)
170991-34-1 structure
Product Name:Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
CAS No:170991-34-1
MF:C15H15BrO
MW:291.183003664017
CID:1353756
PubChem ID:21909303
Update Time:2025-04-20
Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]-
- 1-bromo-4-(2-phenylmethoxyethyl)benzene
- DTXSID30619927
- SCHEMBL3686733
- 4-(2-Benzyloxyethyl)-1-bromobenzene
- 1-bromo-4-[2-(phenylmethoxy)ethyl]benzene
- DA-09357
- DUVMFQYEWCGNPH-UHFFFAOYSA-N
- 1-(2-(benzyloxy)ethyl)-4-bromobenzene
- 1-Bromo-4-(2-benzyloxyethyl)benzene
- 1-[2-(benzyloxy)ethyl]-4-bromobenzene
- A1-05188
- Benzyl 2-(4-bromophenyl)ethyl ether
- 2-(4-bromophenyl) ethylbenzylether
- 4-(2-benzyloxyethyl) phenylbromide
- 170991-34-1
- 1-bromo-4-[2-(phenylmethoxy)-ethyl]-benzene
-
- Inchi: 1S/C15H15BrO/c16-15-8-6-13(7-9-15)10-11-17-12-14-4-2-1-3-5-14/h1-9H,10-12H2
- InChI Key: DUVMFQYEWCGNPH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCOCC1C=CC=CC=1
Computed Properties
- Exact Mass: 290.03065
- Monoisotopic Mass: 290.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene, 1-bromo-4-[2-(phenylmethoxy)ethyl]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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